Cas no 1396891-56-7 ((E)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide)

• Product Name: (E)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide
• CAS No: 1396891-56-7
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 5473968
• Update Time: 2025-11-01

(E)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonamide, N-[(3,4-dihydro-3-methyl-4-oxo-1-phthalazinyl)methyl]-2-(4-methylphenyl)-
• (E)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide

• Inchi： 1S/C19H19N3O3S/c1-14-7-9-15(10-8-14)11-12-26(24,25)20-13-18-16-5-3-4-6-17(16)19(23)22(2)21-18/h3-12,20H,13H2,1-2H3
• InChI Key： XFRNJWNSPGCXPR-UHFFFAOYSA-N
• SMILES： C(S(NCC1C2=C(C=CC=C2)C(=O)N(C)N=1)(=O)=O)=CC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on (E)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide

Research Brief on (E)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide (CAS: 1396891-56-7)

The compound (E)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide (CAS: 1396891-56-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The molecule's unique structural features, including the phthalazinone core and the sulfonamide moiety, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with key biological targets.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. The compound exhibits significant antiproliferative effects against various cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggest that it induces apoptosis through the modulation of critical signaling pathways, including the PI3K/AKT and MAPK cascades. Additionally, its anti-inflammatory properties have been explored, showing efficacy in reducing cytokine production in macrophage models.

The synthesis of (E)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide has been optimized to improve yield and purity. Recent publications describe novel synthetic routes that employ green chemistry principles, reducing the use of hazardous reagents and solvents. These advancements are critical for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Current efforts are focused on structural modifications to enhance its pharmacokinetic profile while maintaining its therapeutic efficacy.

In conclusion, (E)-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide represents a promising candidate for further development in drug discovery. Its dual role as an anticancer and anti-inflammatory agent underscores its potential in addressing unmet medical needs. Continued research is essential to fully realize its therapeutic potential and overcome existing limitations.